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Compound of Interest

Compound Name: PF-562271

CAS No.: 717907-75-0

Cat. No.: B1679704

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of PF-562271,

a potent, ATP-competitive, and reversible inhibitor of Focal Adhesion Kinase (FAK) and the

closely related Proline-rich Tyrosine Kinase 2 (Pyk2). This document details the kinase

inhibition spectrum of PF-562271, outlines the experimental methodologies used to determine

its selectivity, and illustrates its impact on key cellular signaling pathways.

Kinase Selectivity Profile of PF-562271
PF-562271 is a highly selective inhibitor of FAK and Pyk2.[1][2][3][4][5] In cell-free assays, it

demonstrates low nanomolar potency against FAK and is approximately 10-fold less potent

against Pyk2.[4][5][6] While it exhibits over 100-fold selectivity against a wide range of other

protein kinases, some activity has been noted against certain cyclin-dependent kinases (CDKs)

at higher concentrations.[1][4][6]

Table 1: In Vitro Inhibition of Protein Kinases by PF-562271
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Kinase Target IC50 (nM) Assay Type Reference

FAK 1.5 Cell-free [4][5][6]

Pyk2 13 - 14 Cell-free [1][4][5]

Fyn 277 In vitro kinase activity

CDK1/cyclin B 30 - 120 Recombinant enzyme [1][4]

CDK2/cyclin E 30 - 120 Recombinant enzyme [1][4]

CDK3/cyclin E 30 - 120 Recombinant enzyme [1][4]

CDK5/p35 30 - 120 Recombinant enzyme [1][4]

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

selectivity and cellular effects of PF-562271.

Recombinant Kinase Inhibition Assay (In Vitro)
This assay determines the direct inhibitory effect of PF-562271 on the enzymatic activity of

purified kinases.

Protocol:

Enzyme and Substrate Preparation: The purified kinase domain of the target kinase (e.g.,

FAK amino acids 410-689) is used.[6] A generic tyrosine kinase substrate, such as a random

polymer of glutamic acid and tyrosine (poly(Glu, Tyr)), is prepared.[6]

Reaction Buffer: A suitable kinase buffer is prepared, for example: 50 mM HEPES (pH 7.5),

125 mM NaCl, 48 mM MgCl₂, 2mM MnCl₂, 0.1 mg/ml BSA, and 50µM DTT.[6][7]

Inhibitor Preparation: PF-562271 is serially diluted in DMSO to create a range of

concentrations.

Kinase Reaction:
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The kinase, substrate, and PF-562271 (or DMSO as a vehicle control) are pre-incubated

in the kinase buffer for 15 minutes at room temperature.[6]

The reaction is initiated by the addition of ATP (e.g., at a final concentration of 50 µM).[6]

The reaction is allowed to proceed for a defined period (e.g., 60 minutes) at room

temperature.[7]

Detection of Phosphorylation:

ELISA-based method: The reaction mixture is transferred to a microplate coated with an

anti-phosphotyrosine antibody (e.g., PY20). After washing, a horseradish peroxidase

(HRP)-conjugated secondary antibody is added. The signal is developed using a

colorimetric HRP substrate and measured using a plate reader.[6]

Luminescence-based method (ADP-Glo™): After the kinase reaction, a reagent is added

to deplete the remaining ATP. Subsequently, a detection reagent is added to convert the

generated ADP back to ATP, which is then used by a luciferase to produce a luminescent

signal that is proportional to the kinase activity.[7]

Data Analysis: The IC50 values, representing the concentration of PF-562271 required to

inhibit 50% of the kinase activity, are calculated by fitting the data to a dose-response curve.

Inducible Cell-Based Phospho-FAK Assay
This assay measures the ability of PF-562271 to inhibit FAK autophosphorylation in a cellular

context using a tetracycline-inducible expression system. This system allows for the controlled

expression of FAK, minimizing confounding effects from endogenous protein.

Protocol:

Cell Line Generation: A stable cell line (e.g., FAK-null fibroblasts) is generated to express

FAK under the control of a tetracycline-responsive promoter (Tet-On or Tet-Off system).

Induction of FAK Expression: FAK expression is induced by the addition or withdrawal of

doxycycline (a tetracycline analog) from the culture medium.
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Inhibitor Treatment: Cells are treated with various concentrations of PF-562271 or DMSO for

a specified period (e.g., 2-4 hours).

Cell Lysis: Cells are washed with ice-cold PBS and lysed with a suitable lysis buffer (e.g.,

RIPA buffer) supplemented with protease and phosphatase inhibitors.

Western Blot Analysis:

Protein concentration in the lysates is determined using a standard protein assay (e.g.,

BCA assay).

Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF

membrane.

The membrane is blocked with 5% BSA or non-fat dry milk in TBST.

The membrane is incubated overnight at 4°C with a primary antibody specific for

phosphorylated FAK at the autophosphorylation site (pY397).

A primary antibody against total FAK is used on a separate blot or after stripping the first

antibody to normalize for protein loading.

After washing, the membrane is incubated with an HRP-conjugated secondary antibody.

The signal is detected using an enhanced chemiluminescence (ECL) substrate.

Data Analysis: The band intensities for phospho-FAK and total FAK are quantified using

densitometry. The ratio of phospho-FAK to total FAK is calculated and plotted against the

inhibitor concentration to determine the cellular IC50.

Cell Proliferation Assay (MTT Assay)
This assay assesses the effect of PF-562271 on the metabolic activity of cells, which is an

indicator of cell viability and proliferation.

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1679704/docs?utm_src=pdf-body#investigating-the-selectivity-profile-of-pf-562271-an-in-depth-technical-guide
https://www.benchchem.com/product/b1679704/docs?utm_src=pdf-body#investigating-the-selectivity-profile-of-pf-562271-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Seeding: Cells are seeded in a 96-well plate at a predetermined optimal density and

allowed to adhere overnight.

Inhibitor Treatment: The culture medium is replaced with fresh medium containing various

concentrations of PF-562271 or DMSO.

Incubation: The plate is incubated for a specified period (e.g., 72 hours) under standard cell

culture conditions.

MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide

(MTT) is added to each well, and the plate is incubated for 2-4 hours. During this time, viable

cells with active metabolism reduce the yellow MTT to a purple formazan product.

Solubilization: A solubilization solution (e.g., DMSO or a detergent-based solution) is added

to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the solubilized formazan is measured at a

wavelength of 570 nm using a microplate reader.

Data Analysis: The absorbance values are normalized to the vehicle-treated control to

determine the percentage of cell viability. The IC50 for cell proliferation is calculated from the

dose-response curve.

Signaling Pathways and Experimental Workflows
PF-562271, by inhibiting FAK and Pyk2, modulates several downstream signaling pathways

that are critical for cell survival, proliferation, migration, and invasion. The primary affected

pathways are the PI3K/Akt/mTOR and the Ras/Raf/MEK/ERK (MAPK) pathways.

FAK/Pyk2 Signaling and Downstream Effects
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Caption: FAK/Pyk2 signaling cascade and points of inhibition by PF-562271.
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Experimental Workflow for Assessing Kinase Selectivity
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Caption: Workflow for characterizing the selectivity profile of PF-562271.

Conclusion
PF-562271 is a potent and selective inhibitor of FAK and Pyk2, demonstrating significant

inhibitory activity in both biochemical and cellular assays. Its selectivity profile, characterized by

strong inhibition of FAK and Pyk2 with minimal off-target effects at therapeutic concentrations,

makes it a valuable tool for studying the roles of these kinases in various physiological and

pathological processes. The detailed experimental protocols and an understanding of its impact

on downstream signaling pathways provided in this guide serve as a critical resource for

researchers in the fields of oncology, inflammation, and beyond, facilitating further investigation

into the therapeutic potential of FAK and Pyk2 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

